Cas no 2138246-63-4 (2-Pentynoic acid, 4-(2-furanyl)-)

• Product Name: 2-Pentynoic acid, 4-(2-furanyl)-
• CAS No: 2138246-63-4
• MF: C₉H₈O₃
• MW: 164.158022880554
• CID: 5301103
• Update Time: 2025-06-11

2-Pentynoic acid, 4-(2-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pentynoic acid, 4-(2-furanyl)-

• Inchi： 1S/C9H8O3/c1-7(4-5-9(10)11)8-3-2-6-12-8/h2-3,6-7H,1H3,(H,10,11)
• InChI Key： DVESONCCJWFECP-UHFFFAOYSA-N
• SMILES： C(O)(=O)C#CC(C1=CC=CO1)C

Additional information on 2-Pentynoic acid, 4-(2-furanyl)-

Introduction to 2-Pentynoic acid, 4-(2-furanyl) (CAS No. 2138246-63-4)

2-Pentynoic acid, 4-(2-furanyl), also known by its CAS number 2138246-63-4, is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal research. This compound is characterized by its distinctive molecular structure, which includes a pentynoic acid moiety and a furan ring. The combination of these functional groups endows the molecule with a range of chemical and biological properties that make it a valuable candidate for various applications, particularly in drug discovery and development.

The molecular formula of 2-Pentynoic acid, 4-(2-furanyl) is C₉H₈O₃, and its molecular weight is approximately 160.16 g/mol. The compound's structure features a terminal alkyne group (C≡C) and a furan ring, which are both known for their reactivity and ability to participate in a variety of chemical reactions. The presence of these functional groups makes 2-Pentynoic acid, 4-(2-furanyl) an excellent starting material for synthetic transformations and derivatization processes.

In recent years, the interest in 2-Pentynoic acid, 4-(2-furanyl) has been driven by its potential applications in medicinal chemistry. One of the key areas of research has been its use as an intermediate in the synthesis of bioactive compounds. For instance, studies have shown that derivatives of this compound exhibit promising pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. These findings have sparked further investigations into the potential therapeutic applications of 2-Pentynoic acid, 4-(2-furanyl) and its derivatives.

The synthetic accessibility of 2-Pentynoic acid, 4-(2-furanyl) has also contributed to its growing importance in the field. Researchers have developed efficient synthetic routes to produce this compound with high yields and purity. One such method involves the coupling of a furan derivative with a pentynoic acid precursor using transition-metal-catalyzed reactions. These synthetic strategies not only enhance the availability of the compound but also provide opportunities for structural modifications to tailor its properties for specific applications.

In addition to its role as an intermediate in drug synthesis, 2-Pentynoic acid, 4-(2-furanyl) has shown promise in other areas of chemical research. For example, it has been explored as a building block for the construction of supramolecular assemblies and functional materials. The unique electronic and steric properties of the molecule make it suitable for applications in materials science, where it can be used to create novel materials with tailored properties.

The biological activity of 2-Pentynoic acid, 4-(2-furanyl) has been the subject of several studies aimed at understanding its mechanisms of action. Research has demonstrated that this compound can modulate various biological pathways, including those involved in inflammation and cell proliferation. These findings suggest that 2-Pentynoic acid, 4-(2-furanyl) could serve as a lead compound for the development of new therapeutic agents targeting these pathways.

To further explore the potential applications of 2-Pentynoic acid, 4-(2-furanyl), ongoing research is focused on optimizing its pharmacological properties through structural modifications. Scientists are investigating how changes to the molecule's structure can enhance its potency, selectivity, and bioavailability. This work is crucial for advancing the compound from a promising lead to a viable drug candidate.

In conclusion, 2-Pentynoic acid, 4-(2-furanyl) (CAS No. 2138246-63-4) is a multifaceted compound with significant potential in various areas of chemical and medicinal research. Its unique molecular structure and versatile reactivity make it an attractive candidate for synthetic transformations and drug development. As research continues to uncover new insights into its properties and applications, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and improving human health.